2-(4-Fluorophenyl)ethanesulfonic acid

• IUPAC Name: 2-(4-fluorophenyl)ethanesulfonic acid
• InChI: InChI=1S/C8H9FO3S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-4H,5-6H2,(H,10,11,12)
• InChI Key: PNIKRMYUGJUQJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCS(=O)(=O)O)F
• Molecular Formula: C8H9FO3S
• DSSTOX Substance ID: DTXSID60595967
• Molecular Weight: 204.22 g/mol
• CAS No.: 771468-53-2

Description

2-(4-Fluorophenyl)ethanesulfonic acid is a useful research compound. Its molecular formula is C8H9FO3S and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Analysis

• Detection in Natural Waters : Research by Zimmerman, Schneider, and Thurman (2002) details the analysis and detection of herbicides and their degradates, including ethanesulfonic acid (ESA) variants, in natural waters. They developed methods for isolating and detecting these compounds in surface water samples, contributing to environmental monitoring and pollution studies (Zimmerman, Schneider, & Thurman, 2002).

Material Science

• Photochromic Materials : Sawada et al. (2011) explored the use of fluoroalkyl end-capped ethanesulfonic acid oligomers in creating photochromic materials. They demonstrated the unique photochromic behaviors of these materials when combined with polyaniline and titanium oxide nanoparticles, suggesting potential applications in smart materials and sensors (Sawada et al., 2011).

Chemical Analysis

• Analytical Derivatization : Wu et al. (1997) developed a sulfonate reagent for analytical derivatization in liquid chromatography. This research contributes to the field of analytical chemistry, enhancing the detection and analysis of various compounds (Wu et al., 1997).

Biological Studies

• Buffer Systems in Biology : Research by Bilinovich et al. (2011) on ethanesulfonic acid-based buffers, such as HEPES, demonstrated their interaction with metal ions, challenging the previous understanding of these buffers as non-coordinating. This finding has implications for biological experiments involving metal ions (Bilinovich et al., 2011).

Water Treatment

• Detection in Groundwater and Surface Water : Macomber et al. (1992) presented a method for analyzing a major soil metabolite of alachlor, an ethanesulfonate, in water. This contributes to environmental monitoring and water treatment studies (Macomber et al., 1992).

Fuel Cell Technology

• Fuel Cell Applications : Bae, Miyatake, and Watanabe (2009) synthesized sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups for fuel cell applications. Their research contributes to the development of efficient materials for fuel cell membranes (Bae, Miyatake, & Watanabe, 2009).

Enzyme Interaction Studies

• Enzyme Complex Studies : Sylvia and Gerig (1993) studied the interaction of a compound with alpha-chymotrypsin, providing insights into enzyme dynamics and inhibitor interactions. This research is significant for understanding enzyme mechanisms (Sylvia & Gerig, 1993).